Cas no 7316-92-9 (1,4-Benzoquinone Monoguanylhydrazone)

• Product Name: 1,4-Benzoquinone Monoguanylhydrazone
• CAS No: 7316-92-9
• Molecular Formula: C₇H₈N₄O
• Molecular Weight: 164.16462
• CID: 564301
• PubChem ID: 72789

1,4-Benzoquinone Monoguanylhydrazone Properties

Names and Identifiers

• Hydrazinecarboximidamide,2-(4-oxo-2,5-cyclohexadien-1-ylidene)-
• 1,4-Benzoquinone Monoguanylhydrazone
• 2-[(4-oxocyclohexa-2,5-dien-1-ylidene)amino]guanidine
• 3-(4-oxocyclohexa-2,5-dien-1-ylidene)carbazamidine
• AC1NTOB5
• AG-G-88906
• CTK5D7420
• HMS1681B02
• MolPort-001-915-012
• NSC378647
• ST085817
• SureCN6277905
• N''-[(4-OXOCYCLOHEXA-2,5-DIEN-1-YLIDENE)AMINO]GUANIDINE
• DTXSID40223413
• 2-(4-Oxo-2,5-cyclohexadien-1-ylidene)hydrazinecarboximidamide
• 1-(4-hydroxyphenyl)iminoguanidine
• NSC-378647
• NSC 378647
• 7316-92-9
• AKOS000622837
• Hydrazinecarboximidamide, 2-(4-oxo-2,5-cyclohexadien-1-ylidene)-
• SCHEMBL6277905
• 2,5-Cyclohexadiene-1,4-dione, (aminoiminomethyl)hydrazone
• Benzochinon-monoguanylhydrazon
• EINECS 230-781-5
• 84DCC7NFH3
• NS00037480
• Guanidine, [(4-oxo-2,5-cyclohexadien-1-ylidene)amino]-
• AKOS003295486

• InChIKey： GDFOKRDMGTXXCS-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8N4O/c8-7(9)11-10-5-1-3-6(12)4-2-5/h1-4,12H,(H3,8,9)
• SMILES： C1=CC(=CC=C1N=NC(=N)N)O

Computed Properties

• Exact Mass: 164.06994
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.06981089g/mol
• Heavy Atom Count: 12
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 93.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines